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Introduction
Lithium disilicate (Li2Si2O5) has become a cornerstone material in modern restorative

dentistry due to its unique combination of excellent esthetics, high strength, and versatility.[1][2]

This glass-ceramic material is widely used for a variety of all-ceramic dental restorations,

including crowns, veneers, inlays, onlays, and even anterior three-unit bridges.[2][3][4] Its

popularity stems from its ability to mimic the optical properties of natural teeth while providing

sufficient durability for long-term clinical success.[2][5]

These application notes provide a comprehensive overview of lithium disilicate, including its

material composition, fabrication techniques, mechanical and optical properties, and clinical

applications. Detailed protocols for material testing and clinical application are also presented

to guide researchers and dental professionals in its effective use.

Material Composition and Properties
Lithium disilicate ceramics are a type of glass-ceramic composed primarily of silicon dioxide

(SiO2) and lithium oxide (Li2O).[6] The material's desirable properties are derived from its

unique microstructure, which consists of approximately 70% by volume of needle-like lithium
disilicate crystals embedded in a glassy matrix.[3] This interlocking crystal structure is key to

its high flexural strength and fracture toughness.[7][8]
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Other components, such as aluminum oxide (Al2O3), potassium oxide (K2O), and phosphorus

oxide (P2O5), are added to modify the material's chemical and mechanical properties.[3][6]

Some newer formulations also incorporate zirconia (ZrO2) to create zirconia-reinforced lithium

silicate (ZLS) ceramics with enhanced strength.[6]

Mechanical and Optical Properties
The mechanical and optical properties of lithium disilicate can vary depending on the specific

product and fabrication method (heat-pressed vs. CAD/CAM). A summary of key quantitative

data is presented in the tables below.

Table 1: Mechanical Properties of Lithium Disilicate Ceramics

Property
Heat-Pressed
Lithium Disilicate

CAD/CAM Lithium
Disilicate

Zirconia-
Reinforced Lithium
Silicate (CAD/CAM)

Flexural Strength ~440 MPa[1] 360 - 450 MPa[2]

Higher than

machinable lithium

disilicate[9]

Fracture Toughness ~2.75 MPa·m¹/²[1] ~2.5 MPa·m¹/²[1]

Higher than

machinable lithium

disilicate[9]

Hardness Data varies by study Data varies by study

Higher than

machinable lithium

disilicate[9]

Elastic Modulus Data varies by study Data varies by study

Higher than

machinable lithium

disilicate[9]

Table 2: Clinical Performance of Lithium Disilicate Restorations
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Restoration Type Observation Period Survival Rate Success Rate

Monolithic Single

Crowns
45 months 99.09%[10] -

Layered Single

Crowns
45 months 98.17%[10] -

Monolithic Fixed

Dental Prostheses
45 months 95.45%[10] -

Veneers 45 months
98.7% (monolithic),

98.47% (layered)[10]
-

Inlays/Onlays 45 months
98.99% (monolithic)

[10]
-

Chairside Fabricated

Single Crowns
15 years 80.1%[11] 64.2%[11]

3-Unit Monolithic

FDPs
10 years 87.9%[1] 69.8%[1]

Complete Coverage

Prostheses
5 years 95-100%[12] -

Complete Coverage

Prostheses
10 years 71.4-100%[12] -

Fabrication Techniques
There are two primary methods for fabricating lithium disilicate restorations: the heat-pressing

technique and computer-aided design/computer-aided manufacturing (CAD/CAM).[7]

Heat-Pressing Technique: This method utilizes the lost-wax technique. A wax pattern of the

restoration is created, invested in a refractory material, and then burned out to create a mold.

A lithium disilicate ingot is then heated to a viscous state and pressed into the mold.[7][8]

This technique allows for the creation of multiple restorations in a single press cycle and

results in a fully crystallized material with high flexural strength.[8]
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CAD/CAM Technique: In this digital workflow, the restoration is designed on a computer

using CAD software. The design is then sent to a milling machine that fabricates the

restoration from a partially crystallized block of lithium disilicate.[7] These "blue blocks"

contain lithium metasilicate crystals and are easier to mill.[1] After milling, the restoration

undergoes a crystallization firing in a porcelain furnace at approximately 840-850°C to

achieve its final strength, shade, and optical properties.[1][13] This final crystallization step

transforms the lithium metasilicate into lithium disilicate.[1]

Heat-Press Technique

CAD/CAM Technique

Wax Pattern Creation Investment Wax Burnout Pressing of Lithium
Disilicate Ingot Divesting and Finishing

Digital Impression CAD Design Milling from Partially
Crystallized Block Crystallization Firing Glazing and Finishing

Click to download full resolution via product page

Diagram 1: Fabrication workflows for lithium disilicate restorations.

Clinical Applications
The excellent mechanical and esthetic properties of lithium disilicate make it suitable for a

wide range of clinical applications in fixed prosthodontics.[1]

Single Crowns: Lithium disilicate is a popular choice for both anterior and posterior single-

unit crowns due to its strength and natural appearance.[2]

Veneers: The material's high translucency makes it an ideal choice for fabricating veneers to

improve the esthetics of anterior teeth.[2][5]

Inlays and Onlays: For posterior teeth requiring partial coverage restorations, lithium
disilicate inlays and onlays offer a durable and esthetic solution.[1]
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Anterior Three-Unit Bridges: Heat-pressed lithium disilicate can be used for anterior three-

unit fixed dental prostheses (FDPs), typically extending to the second premolar.[3]

Implant-Supported Crowns: Lithium disilicate is also utilized for fabricating crowns for

dental implants.[3][4]

Experimental Protocols
Protocol 1: Determination of Flexural Strength (Three-
Point Bending Test)
Objective: To measure the flexural strength of a lithium disilicate ceramic.

Materials and Equipment:

Rectangular bar-shaped specimens of lithium disilicate (e.g., 25 mm x 4 mm x 2 mm)

Universal testing machine

Three-point bending fixture

Polishing equipment with diamond suspensions

Digital caliper

Methodology:

Specimen Preparation:

Fabricate rectangular bar specimens from the lithium disilicate material according to the

manufacturer's instructions (either by pressing or milling and crystallization).

Ensure all surfaces are polished to a mirror-like finish using progressively finer diamond

suspensions to minimize surface flaws.

Measure the dimensions (width and thickness) of each specimen at three locations using

a digital caliper and calculate the average.
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Testing Procedure:

Place the specimen on the supporting rollers of the three-point bending fixture in the

universal testing machine. The span between the supports should be standardized (e.g.,

20 mm).

Apply a compressive load to the center of the specimen at a constant crosshead speed

(e.g., 0.5 mm/min) until fracture occurs.

Record the fracture load (P) in Newtons.

Calculation:

Calculate the flexural strength (σ) in Megapascals (MPa) using the following formula: σ =

(3 * P * L) / (2 * w * t²) Where:

P = Fracture load (N)

L = Span length (mm)

w = Specimen width (mm)

t = Specimen thickness (mm)

Data Analysis:

Repeat the test for a statistically significant number of specimens (e.g., n=10).

Calculate the mean and standard deviation of the flexural strength values.
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Diagram 2: Experimental workflow for determining flexural strength.
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Protocol 2: Surface Treatment and Bonding for Adhesive
Cementation
Objective: To achieve a durable adhesive bond between a lithium disilicate restoration and

the tooth structure.

Materials and Equipment:

Lithium disilicate restoration

Hydrofluoric acid (HF) etchant (typically 5%)[14]

Silane coupling agent[14]

Phosphoric acid etchant (for tooth structure)

Dental bonding agent

Resin cement (light-cure or dual-cure)[15]

Curing light

Isolation materials (e.g., rubber dam)

Methodology:

A. Restoration Surface Treatment:

Try-in: Before surface treatment, try in the restoration to verify fit, contacts, and occlusion.

Make any necessary adjustments with fine diamond burs, followed by polishing.

Cleaning: Clean the internal surface of the restoration. If contaminated with saliva after try-in,

use a cleaning agent like Ivoclean or 37% phosphoric acid.[15][16]

Hydrofluoric Acid Etching: Apply 5% hydrofluoric acid to the internal surface of the restoration

for 20 seconds.[14] This creates microporosities for micromechanical retention.[17]
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Rinsing and Drying: Thoroughly rinse the restoration with water and dry it completely with oil-

free air.

Silanization: Apply a single coat of a silane coupling agent to the etched surface and allow it

to react for 60 seconds.[18] The silane acts as a chemical bridge between the inorganic

ceramic and the organic resin cement.[14]

B. Tooth Preparation and Cementation:

Isolation: Isolate the tooth to be restored using a rubber dam to ensure a clean and dry

working field.

Tooth Surface Cleaning: Clean the prepared tooth surface with a non-fluoridated pumice

paste.

Etching: Apply 37% phosphoric acid to the enamel for 30 seconds and to the dentin for 15

seconds.[15]

Rinsing and Drying: Thoroughly rinse the tooth and gently air-dry, avoiding desiccation of the

dentin.

Bonding Agent Application: Apply a dental bonding agent to the etched tooth surface

according to the manufacturer's instructions. Do not light-cure at this stage.[15]

Cement Application and Seating: Apply a thin layer of resin cement to the internal surface of

the silanized restoration. Seat the restoration on the prepared tooth with gentle, firm

pressure.

Excess Cement Removal: Remove excess cement from the margins.

Light Curing: Light-cure all surfaces of the restoration according to the cement

manufacturer's recommendations. For restorations thicker than 2mm, a dual-cure resin

cement is recommended.[15]
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Diagram 3: Logical relationship of components in the bonding protocol.

Biocompatibility
Lithium disilicate is generally considered a biocompatible material.[8] In vitro studies have

shown that it exhibits good cell viability and can support the growth of human gingival

fibroblasts.[1][19] Some studies suggest that lithium disilicate shows better biocompatibility

compared to zirconia and certain metal alloys in terms of inflammatory response.[1][19]

Specifically, cells grown on lithium disilicate have shown less expression of inflammatory

markers like TNFα compared to those on zirconia or titanium.[19][20] In vivo, all-ceramic

restorations, including those made of lithium disilicate, have not been found to induce

inflammatory reactions in patients with healthy periodontal tissues.[1]

Conclusion
Lithium disilicate is a highly versatile and reliable material for all-ceramic dental restorations.

Its combination of strength, esthetics, and biocompatibility has led to its widespread adoption in

clinical practice. Understanding the material's properties, fabrication techniques, and proper

clinical protocols is essential for achieving predictable and long-lasting restorative outcomes.

The detailed application notes and protocols provided here serve as a valuable resource for

researchers and clinicians working with this advanced dental ceramic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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